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Compound of Interest

Compound Name: 4-Ethyl-3-methylheptane

CAS No.: 52896-89-6

Cat. No.: B12654181

Get Quote

This guide serves as a comprehensive technical resource for researchers, scientists, and

professionals in drug development, providing a detailed examination of the chemical and

physical properties, synthesis, and spectroscopic characterization of 4-ethyl-3-methylheptane.

The content herein is structured to deliver not only factual data but also field-proven insights

into the practical application of these principles.

Introduction: Understanding the Structure
4-Ethyl-3-methylheptane is a branched-chain alkane, a class of saturated hydrocarbons

characterized by single carbon-carbon bonds arranged in a non-linear structure.[1] Its

molecular formula is C10H22, and it has a molecular weight of approximately 142.28 g/mol .[2]

[3][4] The specific arrangement of its ethyl and methyl substituents along the heptane

backbone gives rise to stereoisomerism, with the existence of (3R)- and (3S)- enantiomers, a

critical consideration in chiral recognition studies and asymmetric synthesis.[5][6] The inherent

non-polarity and saturated nature of 4-ethyl-3-methylheptane dictate its physical properties

and reactivity, making it a useful non-polar solvent and a fundamental building block in organic

synthesis.
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The structural formula of 4-ethyl-3-methylheptane is depicted below:

Step 1: Grignard Synthesis

Step 2: Reduction

1-Bromobutane

Butylmagnesium Bromide

 + Mg, Et2O

Mg, Et2O

4-Ethyl-3-methylheptan-3-ol

 + 2-Pentanone

2-Pentanone

4-Ethyl-3-methylhept-3-ene

 H+, heat

4-Ethyl-3-methylheptane

 H2, Pd/C

Click to download full resolution via product page

Caption: Synthetic workflow for 4-ethyl-3-methylheptane.

Spectroscopic Analysis
Spectroscopic techniques are indispensable for the structural elucidation and purity

assessment of organic compounds. [7][8]
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¹H and ¹³C Nuclear Magnetic Resonance (NMR)
Spectroscopy
While specific NMR data for 4-ethyl-3-methylheptane is not readily available, the expected

chemical shifts and splitting patterns can be predicted based on the general principles of NMR

spectroscopy for branched alkanes. [9][10]

¹H NMR: The spectrum will be complex due to the presence of multiple, chemically non-

equivalent protons. The signals for the methyl groups will appear in the upfield region (δ 0.8-

1.0 ppm) as triplets and doublets. The methylene and methine protons will resonate further

downfield (δ 1.2-1.7 ppm) and will exhibit complex splitting patterns due to coupling with

neighboring protons.

¹³C NMR: The spectrum will show distinct signals for each of the ten carbon atoms. The

chemical shifts will be in the aliphatic region (δ 10-40 ppm). The DEPT (Distortionless

Enhancement by Polarization Transfer) experiment would be crucial to distinguish between

CH3, CH2, and CH groups.

Mass Spectrometry (MS)
The mass spectrum of 4-ethyl-3-methylheptane is expected to show a weak or absent

molecular ion peak (m/z 142) due to the facile fragmentation of branched alkanes. [11][12]The

fragmentation pattern will be dominated by cleavage at the branching points to form more

stable secondary and tertiary carbocations. [1]Key fragmentation pathways would involve the

loss of methyl (M-15), ethyl (M-29), propyl (M-43), and butyl (M-57) radicals, leading to

prominent peaks at the corresponding m/z values.

Infrared (IR) Spectroscopy
The IR spectrum of 4-ethyl-3-methylheptane will be characteristic of a saturated hydrocarbon.

It will be dominated by C-H stretching vibrations in the 2850-2960 cm⁻¹ region and C-H

bending vibrations around 1465 cm⁻¹ (for CH2 and CH3 groups) and 1375 cm⁻¹ (for CH3

groups). The absence of significant absorptions in other regions confirms the lack of functional

groups.

Safety and Handling
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4-Ethyl-3-methylheptane, like other alkanes, is a flammable liquid and vapor. [13][14][15]It is

crucial to handle it in a well-ventilated area, away from sources of ignition. [13][14]Personal

protective equipment, including safety glasses, gloves, and a lab coat, should be worn. [13]

[15]In case of skin or eye contact, rinse thoroughly with water. [14][15]If inhaled, move to fresh

air. [14][15]If swallowed, do not induce vomiting and seek immediate medical attention, as it

may be fatal if it enters the airways. [14][15]

Conclusion
This guide provides a detailed overview of the chemical properties, synthesis, and

spectroscopic characterization of 4-ethyl-3-methylheptane. The information presented is

intended to support researchers and scientists in their work with this compound, from its

synthesis and purification to its application in various fields of chemical research. The provided

protocols and data are grounded in established chemical principles and are designed to be

both informative and practical.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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